Cas no 88420-39-7 (Ethanone, 1-(5-chloro-2,4-dihydroxy-3-propylphenyl)-)

• Product Name: Ethanone, 1-(5-chloro-2,4-dihydroxy-3-propylphenyl)-
• CAS No: 88420-39-7
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 633513
• PubChem ID: 13389172
• Update Time: 2025-04-19

Ethanone, 1-(5-chloro-2,4-dihydroxy-3-propylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-chloro-2,4-dihydroxy-3-propylphenyl)-
• 1-(5-chloro-2,4-dihydroxy-3-propylphenyl)ethanone
• DTXSID30539095
• NYJQSKOHRAMJEY-UHFFFAOYSA-N
• 88420-39-7
• 1-(5-chloro-2,4-dihydroxy-3-propylphenyl)-ethanone
• SCHEMBL10688192
• 1-(5-Chloro-2,4-dihydroxy-3-propylphenyl)ethan-1-one

• Inchi： 1S/C11H13ClO3/c1-3-4-7-10(14)8(6(2)13)5-9(12)11(7)15/h5,14-15H,3-4H2,1-2H3
• InChI Key： NYJQSKOHRAMJEY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C(=C(C=1O)CCC)O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų